5-(2,5-dimethylbenzyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 5-[(2,5-dimethylphenyl)methyl]-7-(furan-2-yl)-2-morpholin-4-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C22H22N4O3S/c1-14-5-6-15(2)16(12-14)13-26-21(27)19-20(18(24-26)17-4-3-9-29-17)30-22(23-19)25-7-10-28-11-8-25/h3-6,9,12H,7-8,10-11,13H2,1-2H3
• InChI Key: FNPXIRFRGDWRRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C(=O)C3=C(C(=N2)C4=CC=CO4)SC(=N3)N5CCOCC5
• Molecular Formula: C22H22N4O3S
• Molecular Weight: 422.5 g/mol

Description

5-(2,5-dimethylbenzyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C22H22N4O3S and its molecular weight is 422.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Synthesis Techniques : Novel thiazolo[4,5-d]pyridazin-4(5H)-ones have been synthesized through reactions involving different amino substituted thiazol-4-carboxylates, yielding compounds with potential analgesic and anti-inflammatory activities. These compounds were characterized using NMR, LC-MS, and other spectroscopic methods (Demchenko et al., 2015).

Biological Evaluation : Some novel thiazole compounds have shown promising anti-inflammatory properties, suggesting the potential for development as anti-inflammatory agents. These findings were supported by in vivo studies and structural analyses (Helal et al., 2013).

Antimicrobial Applications

Antimicrobial Agents : Research into novel isoxazolo[4,5-d]pyridazines and thiazolo[4,5-d]pyridazines has revealed their efficacy as antimicrobial agents, exhibiting a broad spectrum of antibacterial activity, particularly against Gram-positive strains, and appreciable growth inhibitory activity against Candida albicans (Faidallah et al., 2013).

Azole Derivatives : The synthesis of azole derivatives from furan-2-carbohydrazide has led to compounds that display activity against microorganisms, indicating the potential for these molecules in antimicrobial applications (Başoğlu et al., 2013).

Antioxidant and Antiproliferative Properties

Antioxidant Agents : Novel chalcone derivatives have been synthesized and evaluated for their antioxidant properties. These compounds showed potential as antioxidants, with in vitro activities supported by molecular docking, ADMET, and QSAR studies (Prabakaran et al., 2021).

Antituberculosis Activity : Substituted 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides derivatives have been developed and tested for their antituberculosis activity, demonstrating moderate to good efficacy against Mycobacterium tuberculosis, highlighting the therapeutic potential of these derivatives in tuberculosis treatment (Jadhav et al., 2016).